Cas no 2767-84-2 ((1S)-(+)-Camphorquinone)

• Product Name: (1S)-(+)-Camphorquinone
• CAS No: 2767-84-2
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• MDL: MFCD00064159
• CID: 84473
• PubChem ID: 87566651
• Update Time: 2025-04-18

(1S)-(+)-Camphorquinone Chemical and Physical Properties

Names and Identifiers

• (1S)-1,7,7-trimethylbicyclo[2.2.1]heptane-2,3-dione
• (1S)-(+)-Camphorquinone
• (1S,4R)-1,7,7-Trimethylbicyclo-[2.2.1]heptane-2,3-dione
• CAMPHORQUINONE, -S-(+)-(RG)
• (1S)-(+)-2,3-Bornanedione
• (1S)-(+)-BORNANEDIONE
• (1S)-2,3-BORNANEDIONE
• 1,7,7-trimethylbicyclo[2.2.1]heptane-2,3-dione
• 2,3-bornanedione
• 2,3-norbornanedione
• camphorquinone
• CAMPHORQUINONE,-S-(+)
• D,L-camphorquinone
• L-2,3-BORNANEDIONE
• L-CAMPHORQUINONE
• S-(+)-CAMPHORQUINONE
• 7,7-trimethyl-3-dion (1s)-bicyclo[2.2.1]heptane-1
• d-camphoroquinone
• L-(+)-Camphorquinone
• (1S,4S)-1,7,7-Trimethylbicyclo[2.2.1]heptane-2,3-dione
• SCHEMBL2322018
• Campherchinon
• (1S,4R)-1,7,7-trimethyl-bicyclo[2.2.1]heptane-2,3-dione
• Q27116958
• LMPR0102120033
• (1S,4R)-1,7,7-trimethylbicyclo[2.2.1]heptane-2,3-dione
• J-016854
• (1S,4R)-1,7,7-trimethyl-bicyclo [2.2.1]heptane-2,3-dione
• 2767-84-2
• DTXSID70883726
• (1S)-bornane-2,3-dione
• D89441
• (1S)-(+)-Camphorquinone, 99%
• (+)-Camphorquinone
• MFCD00064159
• FS-5975
• CHEBI:36777
• Bicyclo[2.2.1]heptane-2,3-dione, 1,7,7-trimethyl-, (1S,4R)-
• AKOS016015216
• CS-0450430
• (1S, 4R)-1, 7, 7-trimethylbicyclo[2.2.1]heptane-2, 3-dione
• VNQXSTWCDUXYEZ-QUBYGPBYSA-N

• MDL： MFCD00064159
• Inchi： 1S/C10H14O2/c1-9(2)6-4-5-10(9,3)8(12)7(6)11/h6H,4-5H2,1-3H3/t6-,10+/m0/s1
• InChI Key： VNQXSTWCDUXYEZ-QUBYGPBYSA-N
• SMILES： O=C1C([C@@H]2CC[C@@]1(C)C2(C)C)=O
• BRN： 2613999

Computed Properties

• Exact Mass: 166.09900
• Monoisotopic Mass: 166.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: Not available
• Density: 0.9817 (rough estimate)
• Melting Point: 198.0 to 202.0 deg-C
• Boiling Point: 234.44°C (rough estimate)
• Flash Point: 83.0±4.4 °C
• Refractive Index: 1.4859 (estimate)
• PSA: 34.14000
• LogP: 1.58070
• Optical Activity: [α]20/D +100°, c = 1.9 in toluene
• Solubility: Not available
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

(1S)-(+)-Camphorquinone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：10
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons